Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester

• CAS RN: 13278-12-1
• Molecular Formula: C16H30O3
• Molecular Weight: 270.41 g/mol
• IUPAC Name: tert-butyl 2-(4-tert-butyl-1-hydroxycyclohexyl)acetate
• InChI: InChI=1S/C16H30O3/c1-14(2,3)12-7-9-16(18,10-8-12)11-13(17)19-15(4,5)6/h12,18H,7-11H2,1-6H3
• InChI Key: QAOSMVQWHOXGSA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC(CC1)(CC(=O)OC(C)(C)C)O
• synonyms: Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester

Description

Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester, also known as T-butyl cyclohexaneacetic acid, is a chemical compound widely used in scientific research. It is a white crystalline powder with a molecular formula of C14H24O3 and a molecular weight of 240.34 g/mol. This compound is commonly used as a building block for the synthesis of various biologically active molecules due to its unique chemical structure.

Mechanism Of Action

The mechanism of action of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid is not fully understood. However, it is believed that this compound acts by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of COX enzymes, Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.

Biochemical And Physiological Effects

Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been shown to exhibit anti-tumor and anti-cancer properties. However, the exact biochemical and physiological effects of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid are not fully understood and require further investigation.

Advantages And Limitations For Lab Experiments

Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid is a highly versatile compound that can be used as a starting material for the synthesis of various biologically active molecules. It is easily synthesized and has a high yield and purity. However, the use of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid in lab experiments requires caution due to its potential toxicity. This compound should be handled with care, and appropriate safety precautions should be taken.

Future Directions

There are several future directions for the use of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid in scientific research. One potential direction is the development of new anti-inflammatory, analgesic, and antipyretic drugs based on the chemical structure of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid. Another potential direction is the investigation of the anti-tumor and anti-cancer properties of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid and its derivatives. Additionally, the use of Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid in the synthesis of new materials with unique physical and chemical properties is an area of potential future research.

Synthesis Methods

Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid can be synthesized through a multistep process starting from cyclohexanone. The synthesis involves reaction with tert-butyl magnesium chloride followed by the reaction with carbon dioxide and then acidic hydrolysis. The yield of this synthesis method is high, and the purity of the final product is excellent.

Scientific Research Applications

Cyclohexaneacetic acid, 4-tert-butyl-1-hydroxy-, tert-butyl ester cyclohexaneacetic acid is extensively used in scientific research as a starting material for the synthesis of various biologically active molecules. It is used to synthesize compounds that have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been used to synthesize compounds that exhibit anti-tumor and anti-cancer properties.